Cas no 851804-93-8 (2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
• CAS No: 851804-93-8
• MF: C₂₁H₂₄N₂O₂S
• MW: 368.492464065552
• CID: 6191629
• PubChem ID: 3684958
• Update Time: 2025-06-27

2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole
• 851804-93-8
• 2-{[(4-methylphenyl)methyl]sulfanyl}-1-[4-(propan-2-yloxy)benzoyl]-4,5-dihydro-1H-imidazole
• [2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-propan-2-yloxyphenyl)methanone
• F0630-1216
• AKOS024589159
• (4-isopropoxyphenyl)(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• Inchi： 1S/C21H24N2O2S/c1-15(2)25-19-10-8-18(9-11-19)20(24)23-13-12-22-21(23)26-14-17-6-4-16(3)5-7-17/h4-11,15H,12-14H2,1-3H3
• InChI Key： SWJVQSUXLINHJP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NCCN1C(C1C=CC(=CC=1)OC(C)C)=O

Computed Properties

• Exact Mass: 368.15584919g/mol
• Monoisotopic Mass: 368.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole

Introduction to 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole and Its CAS No. 851804-93-8

The compound CAS No. 851804-93-8, identified as 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and structural complexity. The presence of multiple functional groups, including a benzoyl moiety, an imidazole ring, and a propyl ether side chain, contributes to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in drug discovery. Imidazole scaffolds are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for therapeutic intervention. The specific structure of 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole incorporates a methylsulfanyl group at the 2-position of the imidazole ring, which is often associated with enhanced binding affinity and selectivity. This modification has been strategically employed in the design of molecules targeting neurological disorders, infectious diseases, and inflammatory conditions.

The benzoyl group appended to the imidazole core further enriches the compound's pharmacophoric features. Benzoyl derivatives are well-documented for their role in modulating various biological pathways, including pain perception, neurotransmitter release, and cell signaling. In particular, the combination of a benzoyl group with an imidazole ring has been explored in the development of novel analgesics and anti-inflammatory agents. The propyl ether side chain at the 4-position of the benzoyl moiety adds another layer of structural complexity, potentially influencing solubility, metabolic stability, and overall bioavailability.

Current research in pharmaceutical chemistry emphasizes the synthesis of multifunctional compounds that can address multiple therapeutic targets simultaneously. The architecture of 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole aligns well with this trend. By integrating several pharmacologically relevant moieties into a single molecule, this compound offers a promising platform for developing next-generation therapeutics. The methylsulfanyl group, for instance, has been shown to enhance interactions with certain protein targets by increasing hydrophobicity and reducing steric hindrance.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Imidazole derivatives have demonstrated efficacy in models of epilepsy, Alzheimer's disease, and Parkinson's disease by modulating neurotransmitter activity and inhibiting pathological protein aggregation. The specific substitution pattern in 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole may confer selectivity for particular neural pathways or receptors, thereby minimizing side effects associated with broader-spectrum drugs.

In addition to its neurological applications, this compound has shown promise in combating infectious diseases. The benzoyl and imidazole moieties can interact with bacterial enzymes or viral proteases, disrupting essential metabolic pathways or replication processes. Recent studies have highlighted the use of imidazole-based compounds as scaffolds for designing antiviral agents with high resistance profiles against existing treatments. The structural features of 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole make it a candidate for further exploration in this area.

The synthesis of such complex molecules requires meticulous attention to reaction conditions and purification techniques to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct intricate structures like 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan-2-yloxy)benzoyl-4,5-dihydro-1H-imidazole with greater efficiency than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the process of introducing diverse functional groups into organic frameworks.

Evaluation of a compound's potential as a drug candidate involves rigorous testing across multiple parameters. These include pharmacokinetic studies to assess absorption, distribution, metabolism, excretion (ADME), as well as toxicological assessments to determine safety margins. Computational modeling has become an indispensable tool in predicting how a molecule will behave within biological systems before costly experimental trials are initiated.

The role of computational chemistry cannot be overstated in modern drug discovery. Molecular docking simulations allow researchers to visualize how potential drug candidates interact with target proteins at an atomic level. By analyzing these interactions computationally before synthesizing large quantities of material, 851804-93-8 can be optimized for better efficacy while reducing time-to-market.

In conclusion, 851804-93-8, identified as 2-{(4-methylphenyl)methylsulfanyl}-1-4-(propan -2 -yloxy)benzoyl - 4 ,5 -dihydro - 1 H -imidazole, represents an exciting avenue for pharmaceutical innovation. Its unique structural features make it suitable for addressing various therapeutic challenges across neurological disorders, infectious diseases, and beyond . With ongoing research efforts focused on refining synthetic routes, optimizing pharmacological profiles,and validating clinical efficacy, this compound holds significant promise as partof future medical breakthroughs . As our understandingof molecular interactionscontinues to evolve, so too will our abilityto harnesssuch versatile chemical entitiesfor human health benefits .